Phox-I1

• CAS No.: 1388151-90-3
• Product Name: Phox-I1
• Molecular Formula: C23H19N3O4
• Molecular Weight: 401.4 g/mol
• IUPAC Name: 9-methoxy-5-(3-nitrophenyl)-2-phenyl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C23H19N3O4/c1-29-18-10-11-22-19(13-18)21-14-20(15-6-3-2-4-7-15)24-25(21)23(30-22)16-8-5-9-17(12-16)26(27)28/h2-13,21,23H,14H2,1H3
• Standard InChIKey: VTKZDTUTWZFSRQ-UHFFFAOYSA-N
• SMILES: COC1=CC2=C(C=C1)OC(N3C2CC(=N3)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-]
• Canonical SMILES: COC1=CC2=C(C=C1)OC(N3C2CC(=N3)C4=CC=CC=C4)C5=CC(=CC=C5)[N+](=O)[O-]
• Appearance: Solid powder
• Description: Phox-I1 is an inhibitor of NOX2 targeting the interactive site of p67phox with Rac GTPase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Phox-I1; Phox I1; PhoxI1
• Reference: 1: Bosco EE, Kumar S, Marchioni F, Biesiada J, Kordos M, Szczur K, Meller J, Seibel W, Mizrahi A, Pick E, Filippi MD, Zheng Y. Rational design of small molecule inhibitors targeting the Rac GTPase-p67(phox) signaling axis in inflammation. Chem Biol. 2012 Feb 24;19(2):228-42. doi: 10.1016/j.chembiol.2011.12.017. PubMed PMID: 22365606; PubMed Central PMCID: PMC3292765.; 2: Jo H, Luo HR. Exploiting effectors of Rac GTPase. Chem Biol. 2012 Feb 24;19(2):169-71. doi: 10.1016/j.chembiol.2012.02.001. PubMed PMID: 22365599; PubMed Central PMCID: PMC3292760.
• PubChem Compound: 3721292
• Last Modified: Nov 11 2021